Cas no 204757-18-6 (Benzenamine, N,N,4-trifluoro- (9CI))

Benzenamine, N,N,4-trifluoro- (9CI) structure
204757-18-6 structure
Product Name:Benzenamine, N,N,4-trifluoro- (9CI)
CAS No:204757-18-6
MF:C6H4F3N
MW:147.097871780396
CID:877693
PubChem ID:45090392
Update Time:2025-04-19

Benzenamine, N,N,4-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • N,N,4-trifluoroaniline
    • Benzenamine, N,N,4-trifluoro- (9CI)
    • Inchi: 1S/C6H4F3N/c7-5-1-3-6(4-2-5)10(8)9/h1-4H
    • InChI Key: QVQSKRXVDYFFQY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N(F)F

Computed Properties

  • Exact Mass: 147.02958362g/mol
  • Monoisotopic Mass: 147.02958362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2Ų
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